Cas no 1169995-20-3 (1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)

1-Ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and trifluoromethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity, making it suitable for further functionalization. Its structural features contribute to improved metabolic stability and lipophilicity, which are valuable in drug design. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research applications requiring precise chemical properties.

1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole structure

1169995-20-3 structure

Product Name:1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

CAS No:1169995-20-3

MF:C₆H₆F₃N₃O₂

MW:209.125951290131

MDL:MFCD09701764

CID:3159102

PubChem ID:25247795

Update Time:2025-10-15

1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
- 1-ethyl-3-nitro-5-(trifluoromethyl)pyrazole
- AKOS005167820
- STK352155
- 1169995-20-3
- EN300-231599
- MDL： MFCD09701764
- Inchi： 1S/C6H6F3N3O2/c1-2-11-4(6(7,8)9)3-5(10-11)12(13)14/h3H,2H2,1H3
- InChI Key： JKJGEHAKRPJGQI-UHFFFAOYSA-N
- SMILES： FC(C1=CC([N+](=O)[O-])=NN1CC)(F)F

Computed Properties

Exact Mass: 209.04121093Da
Monoisotopic Mass: 209.04121093Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551784-100 mg	1-Ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1169995-20-3		100MG	€281.90	2022-03-01
abcr	AB551784-250 mg	1-Ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1169995-20-3		250MG	€381.10	2022-03-01
abcr	AB551784-500 mg	1-Ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1169995-20-3		500MG	€528.40	2022-03-01
abcr	AB551784-1 g	1-Ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .	1169995-20-3		1g	€676.70	2022-03-01
Enamine	EN300-231599-0.05g	1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole	1169995-20-3	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-231599-0.1g	1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole	1169995-20-3	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-231599-0.25g	1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole	1169995-20-3	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-231599-0.5g	1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole	1169995-20-3	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-231599-1.0g	1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole	1169995-20-3	95%	1.0g	$699.0	2024-06-20
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